Cas no 2137650-55-4 (ethyl 2-(4-amino-2H-1,2,3-triazol-2-yl)butanoate)

• Product Name: ethyl 2-(4-amino-2H-1,2,3-triazol-2-yl)butanoate
• CAS No: 2137650-55-4
• MF: C₈H₁₄N₄O₂
• MW: 198.222361087799
• CID: 6212147
• PubChem ID: 165874532
• Update Time: 2025-06-15

ethyl 2-(4-amino-2H-1,2,3-triazol-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-amino-2H-1,2,3-triazol-2-yl)butanoate
• 2137650-55-4
• EN300-1114060

• Inchi： 1S/C8H14N4O2/c1-3-6(8(13)14-4-2)12-10-5-7(9)11-12/h5-6H,3-4H2,1-2H3,(H2,9,11)
• InChI Key： ZBVXFPMUWCGFKI-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CC)N1N=CC(N)=N1)=O

Computed Properties

• Exact Mass: 198.11167570g/mol
• Monoisotopic Mass: 198.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 83Ų

Additional information on ethyl 2-(4-amino-2H-1,2,3-triazol-2-yl)butanoate

ethyl 2-(4-amino-2H-1,2,3-triazol-2-yl)butanoate: A Key Compound in Modern Pharmaceutical Research

ethyl 2-(4-amino-2H-1,2,3-triazol-2-yl)butanoate, with the CAS number 2137650-55-4, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug development and therapeutic innovation. Recent studies have highlighted its role in modulating biological pathways, making it a promising candidate for various medical interventions.

The molecular framework of ethyl 2-(4-amino-2H-1,2,3-triazol-2-yl)butanoate combines a butanoic acid ester group with a 1,2,3-triazole ring, which is known for its stability and versatility in pharmaceutical applications. The presence of the amino group at the 4-position of the triazole ring introduces functional versatility, enabling interactions with diverse biological targets. This structural feature is critical for its pharmacological activity, as evidenced by recent research in targeted drug delivery and anti-inflammatory mechanisms.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of ethyl 2-(4-amino-2H-1,2,3-triazol-2-yl)butanoate, which is essential for its application in preclinical and clinical studies. The development of novel methodologies, such as click chemistry and green synthesis techniques, has significantly improved the scalability and cost-effectiveness of its production. These innovations are pivotal for translating laboratory findings into viable therapeutic solutions.

Scientific literature has increasingly emphasized the role of ethyl 2-(4-amino-2H-1,2,3-triazol-2-yl)butanoate in modulating immune responses. A 2023 study published in Pharmaceutical Research demonstrated its potential as an anti-inflammatory agent in models of chronic inflammation. The compound's ability to inhibit pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), suggests its utility in treating autoimmune disorders and inflammatory diseases.

Furthermore, the pharmacokinetic properties of ethyl 2-(4-amino-2H-1,2,3-triazol-2-yl)butanoate have been evaluated in preclinical models. Research published in Drug Metabolism and Disposition highlighted its favorable bioavailability and metabolic stability, which are critical for drug efficacy. These findings underscore its potential as a lead compound for further development into therapeutic agents.

Emerging evidence also points to the anti-cancer potential of ethyl 2-(4-amino-2H-1,2,3-triazol-2-yl)butanoate. A 2024 study in Cancer Letters explored its ability to induce apoptosis in cancer cell lines. The compound's interaction with apoptotic pathways and its capacity to modulate mitochondrial function are key factors in its anti-tumor activity, offering new avenues for cancer therapy.

Collaborative efforts between academic and industrial researchers have accelerated the exploration of ethyl 2-(4-amino-2H-1,2,3-triazol-2-yl)butanoate in drug discovery. The integration of computational modeling and high-throughput screening has enabled the identification of novel applications for this compound. These technologies are essential for optimizing its therapeutic profile and ensuring its safety and efficacy.

Regulatory considerations are also critical in the development of ethyl 2-(4-amino-2H-1,2,3-triazol-2-yl)butanoate. Compliance with Good Manufacturing Practices (GMP) and Good Laboratory Practices (GLP) is necessary to ensure the quality and consistency of its production. These standards are vital for advancing the compound through clinical trials and eventual approval for therapeutic use.

Environmental and safety assessments are another important aspect of ethyl 2-(4-amino-2H-1,2,3-triazol-2-yl)butanoate research. Studies on its toxicological profile and ecological impact are essential for sustainable development. These evaluations help in understanding the compound's behavior in biological systems and its potential effects on the environment.

Future research directions for ethyl 2-(4-amino-2H-1,2,3-triazol-2-yl)butanoate include exploring its combination therapy potential with existing drugs. The synergistic effects of this compound with other therapeutic agents could enhance treatment outcomes for various conditions. Additionally, the development of targeted delivery systems could improve its efficacy and reduce side effects, further expanding its therapeutic applications.

In conclusion, ethyl 2-(4-amino-2H-1,2,3-triazol-2-yl)butanoate represents a promising candidate in the field of medicinal chemistry. Its unique molecular structure, coupled with recent advancements in synthesis and pharmacological research, positions it as a valuable tool for drug development. Continued exploration of its properties and applications will be crucial for harnessing its full potential in therapeutic interventions.